LPA2 antagonist 1

• CAS No.: 1017606-66-4
• Product Name: LPA2 antagonist 1
• Molecular Formula: C20H23Cl2N5O2S2
• Molecular Weight: 500.5 g/mol
• IUPAC Name: N-[(2S)-1-[4-(3,4-dichlorophenyl)sulfonylpiperazin-1-yl]propan-2-yl]-7-methylthieno[3,2-d]pyrimidin-4-amine
• Standard InChI: InChI=1S/C20H23Cl2N5O2S2/c1-13-11-30-19-18(13)23-12-24-20(19)25-14(2)10-26-5-7-27(8-6-26)31(28,29)15-3-4-16(21)17(22)9-15/h3-4,9,11-12,14H,5-8,10H2,1-2H3,(H,23,24,25)/t14-/m0/s1
• Standard InChIKey: BPRNMVDTWIHULJ-AWEZNQCLSA-N
• Isomeric SMILES: CC1=CSC2=C1N=CN=C2N[C@@H](C)CN3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)Cl)Cl
• SMILES: CC1=CSC2=C1N=CN=C2NC(C)CN3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)Cl)Cl
• Canonical SMILES: CC1=CSC2=C1N=CN=C2NC(C)CN3CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)Cl)Cl
• Appearance: Solid powder
• Description: MDK6664, also known as LPA2-IN-1 or LPA2 antagonist 1, is a potent LPA2 antagonist with IC50 17 nM in vitro for inhibition of LPA(2) mediated Erk activation and proliferation of HCT-116 cells. Lysophosphatidic acid (LPA) acts via binding to specific G protein-coupled receptors and has been implicated in the biology of breast cancer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• PubChem Compound: 24882686
• Last Modified: Nov 11 2021